N-(3-chlorophenyl)-3-((dimethylamino)methyl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-[(dimethylamino)methyl]-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C15H22ClN3OS/c1-18(2)10-14-11-21-8-4-7-19(14)15(20)17-13-6-3-5-12(16)9-13/h3,5-6,9,14H,4,7-8,10-11H2,1-2H3,(H,17,20)
• InChI Key: BKUDKPUDZYGYRP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CSCCCN1C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H22ClN3OS
• Molecular Weight: 327.9 g/mol

Description

N-(3-chlorophenyl)-3-((dimethylamino)methyl)-1,4-thiazepane-4-carboxamide, also known as CTZ, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CTZ is a thiazepane derivative that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Scientific Research Applications

Molecular Structure Insights

One study focused on the structural analysis of related compounds, highlighting the role of intramolecular hydrogen bonds in stabilizing their structures. Such research is pivotal for understanding how slight modifications in molecular structure can significantly impact the physical and chemical properties of a compound, which is crucial for drug design and materials science (Siddiqui et al., 2008).

Synthesis and Biological Activities

Another area of research explores the synthesis of carboxamide derivatives and their cytotoxic activities against various cancer cell lines. This indicates the compound's potential in the development of new chemotherapeutic agents. The study demonstrates the compound's utility in creating potent cytotoxins, showcasing its relevance in cancer research (Deady et al., 2003).

Antimicrobial Applications

Additionally, the synthesis of new derivatives and their evaluation as potential biological agents against bacterial and fungal growth further exemplifies the compound's significance. Such studies contribute to the ongoing search for new antimicrobial agents, especially in the face of rising antibiotic resistance (Akbari et al., 2008).

Chemical Reactivity and Drug Synthesis

Research on the reactivity of related compounds with amines under various conditions to produce diverse reaction products has applications in synthetic chemistry and drug development. Understanding these reactions is essential for synthesizing new compounds with potential therapeutic applications (Kinoshita et al., 1989).

Novel Complexes and Their Anti-tumor Activities

The development of novel metal complexes derived from methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate derivatives and their testing for anti-tumor activities highlights the compound's application in the search for new cancer therapies. This research not only provides insights into the compound's potential role in medicinal chemistry but also opens new avenues for the development of CDK8 kinase inhibitors as a novel approach to colon cancer therapy (Aboelmagd et al., 2021).